molecular formula C17H20N2O5 B8664051 Diethyl formamido[(1H-indol-3-yl)methyl]propanedioate CAS No. 64258-95-3

Diethyl formamido[(1H-indol-3-yl)methyl]propanedioate

Cat. No.: B8664051
CAS No.: 64258-95-3
M. Wt: 332.4 g/mol
InChI Key: ZAIGSUKBOXJYBT-UHFFFAOYSA-N
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Description

Diethyl formamido[(1H-indol-3-yl)methyl]propanedioate is a useful research compound. Its molecular formula is C17H20N2O5 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

64258-95-3

Molecular Formula

C17H20N2O5

Molecular Weight

332.4 g/mol

IUPAC Name

diethyl 2-formamido-2-(1H-indol-3-ylmethyl)propanedioate

InChI

InChI=1S/C17H20N2O5/c1-3-23-15(21)17(19-11-20,16(22)24-4-2)9-12-10-18-14-8-6-5-7-13(12)14/h5-8,10-11,18H,3-4,9H2,1-2H3,(H,19,20)

InChI Key

ZAIGSUKBOXJYBT-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CC1=CNC2=CC=CC=C21)(C(=O)OCC)NC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

50.0 g (0.13 mol) of the compound of Example 4 in 500 ml. of methanol and 1 ml of acetic acid was hydrogenated in a rocking autoclave at room temperature and 200 psi in the presence of 6 g. of Raney nickel. After the hydrogen uptake (3 equivalents) was complete the filtered reaction mixture was concentrated in vacuo to a volume of 140 ml. Toluene (600 ml.) was added and the remaining methanol was removed by azeotropic distillation. The mixture was heated at reflux for an additional 30 minutes and then allowed to cool to room temperature. The precipitate was collected, washed with toluene and dried to yield 42.3 g (97%) of white crystals, m.p. 179-180° (lit. m.p. 179°). The analytical sample was prepared by recrystallization from ethaniol: m.p. 180-181°.
Name
compound
Quantity
50 g
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reactant
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1 mL
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Yield
97%

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